Cas no 2229642-39-9 (1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine)

• Product Name: 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine
• CAS No: 2229642-39-9
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6403438
• PubChem ID: 165630342
• Update Time: 2025-06-26

1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine
• EN300-1943500
• 2229642-39-9

• Inchi： 1S/C10H10F3N/c11-8-4-1-7(2-5-8)3-6-9(14)10(12)13/h1-6,9-10H,14H2/b6-3+
• InChI Key： VXBKGIQTRFJWLM-ZZXKWVIFSA-N
• SMILES： FC(C(/C=C/C1C=CC(=CC=1)F)N)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine

Professional Introduction to Compound with CAS No. 2229642-39-9 and Product Name: 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine

The compound identified by the CAS number 2229642-39-9 and the product name 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms and a conjugated system in its molecular framework imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The compound 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine is no exception, as its structural design incorporates fluorine atoms at strategic positions, which are known to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. Specifically, the 1,1-difluoro moiety contributes to the molecule's lipophilicity and resistance to enzymatic degradation, while the 4-(4-fluorophenyl) group enhances its interaction with biological receptors.

Recent studies have highlighted the role of conjugated systems in medicinal chemistry, particularly in the design of small-molecule drugs that exhibit both efficacy and selectivity. The but-3-en-2-amine backbone of this compound provides a versatile scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic applications. For instance, modifications at the amine group can be employed to alter its solubility profile or to introduce additional functional moieties that enhance target binding.

The fluorophenyl substituent is another critical feature of this compound, as it has been shown to improve binding affinity in various drug candidates. Fluorine atoms are known to participate in multiple non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions, which can significantly enhance the potency of a drug molecule. This characteristic makes 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine a valuable asset in the quest for novel therapeutics.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD) and computer-assisted molecular modeling (CAMM). These approaches have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy, thereby accelerating the drug discovery process. The compound under discussion is a prime example of how computational tools can be leveraged to identify promising candidates for further experimental validation. Its molecular structure has been optimized using molecular dynamics simulations and virtual screening techniques to ensure optimal interactions with potential therapeutic targets.

The synthesis of 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine presents unique challenges due to its fluorinated nature. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving this goal. The successful synthesis of this compound not only demonstrates the ingenuity of modern synthetic chemists but also opens up new avenues for exploring related molecules with therapeutic potential.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. These findings are particularly encouraging given the growing demand for targeted therapies that address unmet medical needs. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile.

The role of fluorine chemistry in drug development cannot be overstated. Fluorinated compounds have already made significant contributions to modern medicine through drugs like fluoxetine (Prozac) and celecoxib (Celebrex). The compound 1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine, with its unique structural features, is poised to join this ranks as a novel therapeutic agent. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in bringing new treatments to patients worldwide.

In conclusion,1,1-difluoro-4-(4-fluorophenyl)but-3-en-2-amine represents a significant advancement in pharmaceutical chemistry. Its innovative design incorporates fluorine atoms and a conjugated system that confer desirable chemical properties for drug development. With ongoing research aimed at optimizing its therapeutic potential,this compound holds great promise for addressing various medical conditions. As our understanding of fluorine chemistry continues to evolve,we can expect more breakthroughs like this one that will shape the future of medicine.